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Compound of Interest

Compound Name: Dazomet

Cat. No.: B121842

For Researchers, Scientists, and Drug Development Professionals

Dazomet (tetrahydro-3,5-dimethyl-1,3,5-thiadiazine-2-thione) is a broad-spectrum biocide
widely used as a soil fumigant to control fungi, nematodes, bacteria, insects, and germinating
weeds.[1][2][3] It serves as a pre-planting soil sterilant in various agricultural and horticultural
settings, including golf courses, nurseries, and for high-value crops.[1][4] Dazomet is
recognized as a non-ozone-depleting alternative to methyl bromide.[1][2][4] Its efficacy lies in
its decomposition in the presence of moisture into the active gaseous compound, methyl
isothiocyanate (MITC).[4][5][6] This guide provides a comprehensive overview of the core
physical and chemical properties of Dazomet, detailed experimental methodologies, and visual
representations of its chemical behavior and analysis.

Data Presentation

The quantitative physical and chemical properties of Dazomet are summarized in the tables
below for clear reference and comparison.

Table 1: Physical Properties of Dazomet
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Property Value Conditions Source(s)
Molecular Formula CsH1o0N2S:2 [71[81I9]
Molecular Weight 162.27 - 162.3 g/mol [41517118]
White to off-white
) ) ) Standard Temperature
Physical State crystalline solid or [5][8][10]

and Pressure

powder.[5][8]
Weakly pungent,
Odor sulphurous, acrid [5][10]
odor.[5][10]
103.2 - 107 °C (219 -
225 °F); Decomposes A5 718][9][10][11
Melting Point ) P Atmospheric Pressure LRIEIENAON
above 102-105 °C.[4] [12]
[SI7181OI10][11][1 2]
Decomposes at ~150
Boiling Point °C.[9][13] Predicted: [71097[11][13]
222.3 £50.0 °C.[7][11]
Density 1.29-1.37 g/mL 20 °C [L1[41[71[8]
5.8x107%Pato 3.7 x
_ _ . [LI5I710] 1 1][12][14]
Vapor Pressure 10-4Pa(2.25x 1076 20-25°C [15]
to 2.80 x 1076 mmHg)
- 3.0-3.5¢/L; Reacts
Water Solubility ] 20 °C, pH 5-9 [1][10][16][17]
with water.[1]
Solubility in Organic ]
See Table 3 for details 20 °C [L15][17][18]
Solvents
Partition Coefficient
log Kow = 0.63 pH 7 [51[12][15]
(n-octanol/water)
Flash Point 88.2- 156 °C [BII7I91[11][12]

Table 2: Chemical Properties and Reactivity of Dazomet
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Property Description

Conditions /
Source(s)
Remarks

Stable at
temperatures up to 35
°C. Sensitive to
Stability temperatures >50 °C
and moisture. Stable
for at least 2 years if
stored below 50 °C in

dry conditions.[4][5]

[4105][12]

Decomposes on
heating above 102 °C,
releasing toxic fumes
of nitrogen and sulfur
oxides.[5][12] In damp
soil, it decomposes
into MITC,
formaldehyde,

Decomposition

hydrogen sulfide, and
methylamine.[5][19]

Heat, Moisture [51[12][19]

Rapidly hydrolyzes in
water; the rate is
Hydrolysis base-catalyzed
(increases with pH).[6]
[15][20][21]

See half-life data
[6][15][20][21]
below

Hydrolysis Half-life (ti/ 6 - 10 hours2 - 3.9
2) hours0.8 - 1 hour

25 °C, pH 525 °C, pH

125 °C. pH 9 [15][16][21]

Reactivity Decomposes on
contact with water,
dilute acids, and
alcohol.[2][5][22]
Reacts with strong
oxidizing agents.[1]
Acidic media

hydrolysis yields

Non-corrosive in its [1][2][5][12][22]
dry state.[1][5]
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carbon disulfide,
formaldehyde, and
methylamine.[5][12]

Relatively prone to
Photodegradation photodegradation.[10]  [10][15]
[15]

Estimated Koc = 52,
suggesting high
. . mobility. However,
Soil Mobility (Koc) ) o [12]
rapid hydrolysis is
expected to limit

extensive leaching.

Estimated BCF = 2.4,

suggesting a low
Bioconcentration potential for [12]
Factor (BCF) bioconcentration in

aquatic organisms.

[12]

Table 3: Solubility of Dazomet in Various Organic
Solvents at 20 °C
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Solvent

Solubility (g/kg or g/100ml
)

Source(s)

Cyclohexanone 400 g/kg [1]
Chloroform 391 g/kg [1][5]
Trichloroethylene 30.0 g/100ml [5]
Dimethyl sulfoxide 30 g/100ml [5]
Dimethyl formamide 30 g/100ml [5]

Acetone 173 g/kg (13.1 g/100ml) [1][5]
Dioxane 8.0 g/100m| [5]
Benzene 51 g/kg [1]
:tt:;/lrene glycol monomethyl 5.0 g/100m| 5]
Ethanol 15 g/kg (3.0 g/100ml ) [1][5]
Ethylene glycol 3.0 g/100m| [5]
Diethyl ether 6 g/kg [1]
Xylene 1.1 g/100ml [5]
Isopropanol 0.5 g/100m| [5]

Mechanism of Action and Degradation Pathways

Dazomet itself is a pro-pesticide. Its biocidal activity is a consequence of its chemical

degradation in the presence of water, primarily through hydrolysis.[5][6] This process releases

methyl isothiocyanate (MITC), a volatile and highly toxic gas that acts as the primary agent

against soil-borne pests.[4][5][6]
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Dazomet Degradation Pathway

dithiocarbamic acid)

Di position i@ Other Products ::::j:_é Hydrogen Sulfide

Dazomet
(CsH10N2Sz2)

Water (Hz0) /\
(Moisture in Soil) -
Unstable Intermediate
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1. Sample Collection
(50 mL Wastewater)

Dazomet - MITC

2. Base Hydrolysis
(Adjust to pH 10-12, stand for 3 hrs)

ransfer MITC to organic phase

3. Liquid-Liquid Extraction
(Saturate with NaCl, extract with Ethyl Acetate)

4. GC-NPD Analysis

Retention time & peak area

5. Quantification
(Compare to MITC standard, calculate Dazomet conc.)

Workflow: Dazomet Analysis in Wastewater (Based on EPA Method 1659)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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